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Compound of Interest

Compound Name: Iron (II) bromide hydrate

CAS No.: 13463-12-2

Cat. No.: B081123

Get Quote

As a Senior Application Scientist, my priority is to ensure that every procedure in the lab not

only advances our research but also upholds the highest standards of safety and

environmental responsibility. Iron (II) bromide is a valuable reagent in many synthetic

applications, but its hazardous nature requires a meticulous and informed approach to its

disposal. This guide moves beyond a simple checklist to provide a comprehensive operational

plan grounded in the chemical principles that dictate its handling.

Immediate Safety Protocols: Your First Priority
Before handling Iron (II) bromide hydrate for any purpose, including disposal, you must be

fully prepared. This compound is not benign; it is classified as a corrosive solid that can cause

severe skin burns and eye damage. Inhalation or ingestion can also be harmful.

Personal Protective Equipment (PPE)
Your PPE is your primary line of defense. Non-compliance is not an option.
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PPE Item Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133

standards.

Protects against dust particles

and potential splashes, which

can cause severe burns and

irreversible eye damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact,

which can result in severe

chemical burns.

Body Protection
Lab coat and appropriate

protective clothing.

Shields skin from accidental

spills and dust.

Respiratory
NIOSH/MSHA approved

respirator.

Required if dust generation is

unavoidable to prevent

respiratory tract irritation and

burns.

Handling Environment: All manipulations of solid Iron (II) bromide hydrate should be

conducted within a certified chemical fume hood to minimize inhalation exposure. Ensure an

eyewash station and safety shower are readily accessible.

Chemical Profile & Disposal Rationale
Understanding why a chemical is hazardous is the foundation of handling it safely. Iron (II)

bromide's disposal protocol is dictated by three key properties:

Corrosivity: As a corrosive solid, it can cause severe damage to tissues upon contact. For

transport, it is classified under UN3260, Hazard Class 8. This classification immediately

designates it as a hazardous waste that cannot enter standard waste streams.

Hygroscopicity & Sensitivity: The compound is hygroscopic (readily absorbs moisture from

the air) and air-sensitive. This reactivity means improper storage can lead to degradation.

When it reacts with water, it can undergo hydrolysis, potentially forming acidic and corrosive

byproducts.
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Incompatibility: It reacts with strong oxidizing agents and strong acids. Co-mingling this

waste with incompatible chemicals can lead to dangerous reactions.

Therefore, the core principle of disposal is isolation and containment. The goal is to prevent its

reaction with the environment (air, water) and other chemicals, and to ensure it is handled by

professionals equipped for hazardous materials.

Step-by-Step Disposal Workflow
The proper disposal of Iron (II) bromide hydrate is a multi-step process that ensures safety

and regulatory compliance from the moment it is designated as waste.

Workflow Overview
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Waste Preparation

Processing & Containment

Final Disposal

Waste Generated

Solid or Aqueous Waste?

Solid Waste:
- Unused Reagent

- Contaminated Labware

Solid

Dilute Aqueous Waste
(<1% Solution)

Aqueous

Step 1: Package Solid Waste
- Seal in original or compatible container.

- Affix Hazardous Waste Label.

Step 2: Lab-Scale Pre-treatment
- Transfer to large beaker in fume hood.

- Slowly add base (e.g., 1M NaOH) with stirring to pH > 7.
- Precipitate Iron (II) Hydroxide.

Step 4: Segregated Storage
- Store in designated satellite accumulation area.

- Away from acids and oxidizers.

Step 3: Package Treated Slurry
- Label as 'Aqueous waste containing Iron Hydroxide precipitate'.

- Affix Hazardous Waste Label.

Step 5: Contact EHS
- Arrange for professional pickup.

Collection by Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Iron (II) bromide hydrate.
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Protocol 1: Solid Waste Disposal (Unused Reagent,
Contaminated Items)
This procedure applies to the original reagent container or solid materials (e.g., weigh boats,

contaminated wipes) that cannot be decontaminated.

Containment: Keep the chemical in its original container if possible. If not, transfer it into a

clean, dry, sealable container made of compatible material (e.g., glass or polyethylene).

Ensure the container is clearly labeled.

Labeling: Affix a hazardous waste tag to the container. The label must include:

The words "Hazardous Waste"

Full Chemical Name: "Iron (II) Bromide Hydrate"

Associated Hazards: "Corrosive"

Date of accumulation

Storage: Store the sealed container in a designated satellite accumulation area. This area

must be cool, dry, and well-ventilated. Crucially, you must segregate this waste from

incompatible materials, particularly strong acids and oxidizing agents.

Protocol 2: Lab-Scale Pre-treatment for Dilute Aqueous
Solutions
For very dilute aqueous solutions, converting the soluble, corrosive iron salt into an insoluble,

more stable hydroxide precipitate can be a responsible pre-treatment step before collection.

This should only be performed by trained personnel.

Objective: To precipitate soluble Fe²⁺ ions as insoluble Iron (II) Hydroxide (Fe(OH)₂).

Procedure: a. Work in a chemical fume hood and wear full PPE. b. Place the beaker

containing the dilute Iron (II) bromide solution in a secondary container (e.g., a plastic tub) to
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[https://www.benchchem.com/product/b081123/docs#proper-disposal-procedures-for-iron-ii-
bromide-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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